Cas no 923175-18-2 (N-2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-ylcyclohexanecarboxamide)

• Product Name: N-2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-ylcyclohexanecarboxamide
• CAS No: 923175-18-2
• MF: C₂₃H₂₃NO₄
• MW: 377.4330265522
• CID: 6220305
• PubChem ID: 18568729
• Update Time: 2025-06-12

N-2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-ylcyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-ylcyclohexanecarboxamide
• AKOS002292426
• N-[2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl]cyclohexanecarboxamide
• N-[2-(2-methoxyphenyl)-4-oxochromen-6-yl]cyclohexanecarboxamide
• F2211-0135
• 923175-18-2
• N-(2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl)cyclohexanecarboxamide

• Inchi： 1S/C23H23NO4/c1-27-20-10-6-5-9-17(20)22-14-19(25)18-13-16(11-12-21(18)28-22)24-23(26)15-7-3-2-4-8-15/h5-6,9-15H,2-4,7-8H2,1H3,(H,24,26)
• InChI Key： YDHRRKNSIKPPGE-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)NC1C=CC2=C(C(C=C(C3C=CC=CC=3OC)O2)=O)C=1

Computed Properties

• Exact Mass: 377.16270821g/mol
• Monoisotopic Mass: 377.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 2'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 2'-O-methylated flavonoids

Additional information on N-2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-ylcyclohexanecarboxamide

N-2-(2-Methoxyphenyl)-4-Oxo-4H-Chromen-6-ylcyclohexanecarboxamide (CAS No. 923175-18-2): An Overview

N-2-(2-Methoxyphenyl)-4-Oxo-4H-Chromen-6-ylcyclohexanecarboxamide (CAS No. 923175-18-2) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of chromenones, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The structure of this compound features a chromenone core linked to a cyclohexanecarboxamide moiety, which imparts unique pharmacological characteristics.

The methoxyphenyl substituent on the chromenone ring plays a crucial role in modulating the compound's biological activity. Methoxy groups are known to enhance the lipophilicity and stability of organic molecules, which can improve their bioavailability and cellular uptake. This feature is particularly important in drug design, where optimizing pharmacokinetic properties is essential for developing effective therapeutic agents.

Recent studies have explored the potential of N-2-(2-Methoxyphenyl)-4-Oxo-4H-Chromen-6-ylcyclohexanecarboxamide in various biological contexts. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. These findings suggest that the compound could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antioxidant activity. Oxidative stress is implicated in numerous pathological conditions, including neurodegenerative diseases, cardiovascular disorders, and cancer. A study published in the Free Radical Biology and Medicine demonstrated that N-2-(2-Methoxyphenyl)-4-Oxo-4H-Chromen-6-ylcyclohexanecarboxamide effectively scavenged reactive oxygen species (ROS) and protected cells from oxidative damage. This property makes it a potential therapeutic agent for preventing or mitigating oxidative stress-related diseases.

In addition to its anti-inflammatory and antioxidant properties, N-2-(2-Methoxyphenyl)-4-Oxo-4H-Chromen-6-ylcyclohexanecarboxamide has shown promise as an anticancer agent. Research published in the Cancer Letters reported that this compound induced apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are critical for cell survival and death.

The structural features of N-2-(2-Methoxyphenyl)-4-Oxo-4H-Chromen-6-ylcyclohexanecarboxamide also contribute to its pharmacological profile. The oxo group on the chromenone ring enhances the compound's reactivity and stability, while the cyclohexanecarboxamide moiety provides additional functional groups that can interact with biological targets. These structural elements collectively contribute to the compound's high binding affinity and selectivity for specific receptors or enzymes.

Synthesis of N-2-(2-Methoxyphenyl)-4-Oxo-4H-Chromen-6-ylcyclohexanecarboxamide involves several steps, including the formation of the chromenone core and subsequent functionalization with the cyclohexanecarboxamide group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

In conclusion, N-2-(2-Methoxyphenyl)-4-Oxo-4H-Chromen-6-ylcyclohexanecarboxamide (CAS No. 923175-18-2) is a multifaceted compound with significant potential in pharmaceutical applications. Its anti-inflammatory, antioxidant, and anticancer properties make it a valuable candidate for further investigation and development into therapeutic agents. As research continues to uncover new insights into its mechanisms of action and biological effects, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.